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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B028259 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-4'-hydroxyacetophenone (CAS No. 2491-38-5). The following procedures are

designed for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name 2-Bromo-4'-hydroxyacetophenone

Synonyms
4-(Bromoacetyl)phenol, 4-Hydroxyphenacyl

Bromide

CAS Number 2491-38-5[1][2][3]

Molecular Formula C₈H₇BrO₂[1]

Molecular Weight 215.04 g/mol [1]

Appearance
White to light yellow to light orange powder or

crystal[2]

Hazard Statements:

Harmful if swallowed.[1][2]
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Causes severe skin burns and eye damage.[2]

Causes serious eye irritation.[1]

May be corrosive to metals.[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Bromo-4'-hydroxyacetophenone.

Body Part Required PPE Specifications

Eyes/Face
Safety Goggles and Face

Shield

Wear tightly fitting safety

goggles with side-shields. A

face shield is required when

there is a potential for

splashes.[4]

Hands Chemical-Resistant Gloves

Double-layered nitrile or

neoprene gloves are

recommended.[5] Change

gloves frequently, especially

after direct contact.

Body Laboratory Coat

A full-length, long-sleeved lab

coat must be worn and fully

buttoned.[5][6]

Respiratory Respirator

Required when dusts are

generated. Use a respirator

with an appropriate filter if not

handling within a fume hood.

Operational Plan: Step-by-Step Handling Protocol
All handling of 2-Bromo-4'-hydroxyacetophenone must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[5][7]
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1. Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.[8]

Decontaminate the work surface within the fume hood.

Assemble all necessary equipment: chemical-resistant spatula, weighing paper or boat,

appropriate glassware, and solvent.

Don all required PPE as detailed in the table above.

2. Weighing the Compound:

Tare a clean, dry weighing boat on an analytical balance inside the fume hood.

Carefully transfer the desired amount of 2-Bromo-4'-hydroxyacetophenone from the stock

container to the weighing boat using a clean spatula.

Avoid generating dust.[4] If dust is observed, ensure respiratory protection is adequate.

Securely close the stock container immediately after use.

3. Transfer and Dissolution:

Place the weighing boat with the compound into the desired glassware for dissolution.

Slowly add the chosen solvent to the solid to prevent splashing.[8]

If necessary, gently swirl or stir the mixture to facilitate dissolution. Avoid vigorous agitation

that could create aerosols.

Rinse the weighing boat with a small amount of solvent to ensure the complete transfer of

the compound.

Workflow for Handling 2-Bromo-4'-hydroxyacetophenone
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-4'-hydroxyacetophenone.

Disposal Plan
Proper disposal of 2-Bromo-4'-hydroxyacetophenone and associated contaminated

materials is crucial to prevent environmental contamination and adhere to regulatory

compliance.

1. Waste Segregation:

Solid Waste: Collect unused 2-Bromo-4'-hydroxyacetophenone, contaminated weighing

boats, and filter paper in a designated, sealed, and clearly labeled hazardous waste

container.[8]
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Liquid Waste: Collect solutions containing 2-Bromo-4'-hydroxyacetophenone in a

separate, sealed, and labeled hazardous waste container. Do not mix with incompatible

waste streams.[8][9]

Contaminated PPE: Dispose of used gloves, and other contaminated disposable PPE in a

designated hazardous waste container.[8]

2. Decontamination and Cleanup:

Wipe down all surfaces and equipment that came into contact with the chemical using an

appropriate solvent and cleaning agent.

Collect all cleaning materials (e.g., paper towels) and dispose of them as hazardous waste.

3. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[8] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[4] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate medical

attention.

Spills: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.[7] Evacuate the area for larger spills and contact the

institutional safety office.

Always consult your institution's specific waste disposal guidelines and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds013566
https://www.tcichemicals.com/IN/en/p/B4115
https://www.tcichemicals.com/IN/en/p/B4115
http://www.vsnchem.com/products/finechemicalintermediates/others/33530.shtml
https://www.echemi.com/sds/2-bromo-4-hydroxyacetophenone-pd180727128461.html
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.cdc.gov/niosh/docs/2007-107/pdfs/2007-107.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_4_2_6_dibromophenoxy_phenol.pdf
https://sdsmanager.com/us/sds-management-articles/safety-rules-in-chemical-laboratories/
https://www.fishersci.com/store/msds?partNumber=AC428620010&countryCode=US&language=en
https://www.benchchem.com/product/b028259#personal-protective-equipment-for-handling-2-bromo-4-hydroxyacetophenone
https://www.benchchem.com/product/b028259#personal-protective-equipment-for-handling-2-bromo-4-hydroxyacetophenone
https://www.benchchem.com/product/b028259#personal-protective-equipment-for-handling-2-bromo-4-hydroxyacetophenone
https://www.benchchem.com/product/b028259#personal-protective-equipment-for-handling-2-bromo-4-hydroxyacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028259?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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